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Abstract
This document provides a detailed protocol for the preparation of stock solutions of (Rac)-
BRD0705, a racemic mixture of the potent and selective GSK3α inhibitor, BRD0705.[1][2][3][4]

Accurate preparation of stock solutions is critical for ensuring reproducible and reliable

experimental results in preclinical research and drug development. This guide outlines the

necessary materials, step-by-step procedures for dissolution, and recommended storage

conditions to maintain the integrity and activity of the compound.

Introduction to (Rac)-BRD0705
(Rac)-BRD0705 is the racemic form of BRD0705, a potent and orally active inhibitor of

Glycogen Synthase Kinase 3α (GSK3α).[5] BRD0705 exhibits significant selectivity for GSK3α

over its paralog GSK3β. This selectivity is attributed to the exploitation of an aspartate-

glutamate "switch" between the two kinases. The active enantiomer, BRD0705, has an IC50 of

66 nM for GSK3α and is being investigated for its therapeutic potential in acute myeloid

leukemia (AML). Given its role in cellular signaling pathways, precise and consistent

preparation of (Rac)-BRD0705 solutions is paramount for in vitro and in vivo studies.
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A summary of the key quantitative data for (Rac)-BRD0705 is presented in the table below for

easy reference.

Property Value Source

Molecular Formula C₂₀H₂₃N₃O

Molecular Weight 321.42 g/mol

CAS Number 2056261-41-5

Appearance Solid

Purity >95% (typical)

Solubility (DMSO) ≥ 64 mg/mL (199.11 mM)

Solubility (Ethanol) 64 mg/mL

Solubility (Water) Insoluble

Experimental Protocols
Materials and Equipment

(Rac)-BRD0705 powder

Dimethyl sulfoxide (DMSO), anhydrous/hygroscopic-free

Ethanol

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile, disposable tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Preparation of a 10 mM DMSO Stock Solution (for in
vitro use)
This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting

concentration for cell-based assays.

Workflow for Stock Solution Preparation
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Preparation

Dissolution

Storage

Weigh (Rac)-BRD0705

Calculate required
DMSO volume

Add DMSO to powder

Vortex thoroughly

Sonicate if necessary

Visually confirm
complete dissolution

Aliquot into
sterile vials

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing (Rac)-BRD0705 stock solution.
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Procedure:

Equilibration: Allow the vial of (Rac)-BRD0705 powder to equilibrate to room temperature for

at least one hour before opening to prevent condensation.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired

amount of (Rac)-BRD0705 powder. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 3.214 mg of the compound.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO

to the vial containing the (Rac)-BRD0705 powder. It is crucial to use fresh, moisture-free

DMSO as its hygroscopic nature can negatively impact solubility.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. If particulates remain, sonication is recommended to facilitate dissolution.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any

undissolved material.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, tightly sealed vials. Store the aliquots at -20°C for up

to one month or at -80°C for up to two years for long-term storage.

Preparation of Formulations for in vivo Studies
For animal experiments, (Rac)-BRD0705 can be formulated for oral administration. Below is a

common formulation protocol.

Procedure:

Prepare a concentrated stock solution of (Rac)-BRD0705 in DMSO (e.g., 75 mg/mL).

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.
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Add 450 µL of saline to bring the final volume to 1 mL.

This formulation should be prepared fresh on the day of use. If precipitation occurs, gentle

heating and/or sonication can be used to aid dissolution.

Safety and Handling Precautions
(Rac)-BRD0705 is for research use only and should not be used for human consumption.

Always handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information.

Signaling Pathway Context
The diagram below illustrates the simplified signaling pathway in which GSK3α, the target of

BRD0705, is involved.
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Caption: Simplified GSK3α signaling pathway and the inhibitory action of (Rac)-BRD0705.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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